Cas no 1207049-79-3 (2-(2-methylphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(2-methylphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1207049-79-3
• MF: C₂₂H₁₅N₅O₂
• MW: 381.386803865433
• CID: 5392268
• Update Time: 2025-10-29

2-(2-methylphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methylphenyl)-4-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]-1(2H)-phthalazinone
• 2-(2-methylphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

• Inchi： 1S/C22H15N5O2/c1-14-7-2-5-11-18(14)27-22(28)17-10-4-3-9-16(17)19(25-27)21-24-20(26-29-21)15-8-6-12-23-13-15/h2-13H,1H3
• InChI Key： NWLXVADJKOSZCE-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=CN=C3)N=2)=NN1C1=CC=CC=C1C

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 637.4±65.0 °C(Predicted)
• pka: 1.23±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-(2-methylphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Recent Advances in the Study of 2-(2-methylphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1207049-79-3)

In recent years, the compound 2-(2-methylphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1207049-79-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in oncology and inflammation-related diseases. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase pathways involved in tumor proliferation and survival. In vitro and in vivo studies have demonstrated that 1207049-79-3 exhibits potent inhibitory activity against certain oncogenic kinases, leading to apoptosis in cancer cells. Moreover, its unique oxadiazole and phthalazinone moieties contribute to its high binding affinity and selectivity, making it a valuable candidate for further drug development.

Another area of interest is the compound's potential as an anti-inflammatory agent. Recent investigations have revealed that 1207049-79-3 can modulate key inflammatory signaling pathways, such as NF-κB and MAPK, thereby reducing the production of pro-inflammatory cytokines. These findings suggest that the compound could be repurposed for treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, researchers have made significant progress in optimizing the synthesis of 1207049-79-3 to improve yield and scalability. Novel synthetic routes have been developed, leveraging modern catalytic methods and green chemistry principles. These advancements not only facilitate large-scale production but also enable the generation of derivatives for structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in translating the preclinical findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacological and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of 1207049-79-3-based therapeutics.

In conclusion, the compound 2-(2-methylphenyl)-4-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one (CAS: 1207049-79-3) represents a promising scaffold for drug discovery in oncology and inflammation. Continued research efforts are expected to uncover new therapeutic applications and optimize its pharmacological profile, paving the way for future clinical trials.